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Compound of Interest

Compound Name: Gpr183-IN-2

Cat. No.: B15606613

Disclaimer: No specific Safety Data Sheet (SDS) for a compound designated "Gpr183-IN-2" is
publicly available. The following guidance is based on general laboratory safety protocols for
handling potentially hazardous chemical compounds and should be adapted to the specific
physical and chemical properties of the substance once known. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific handling and
disposal requirements.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with Gprl83-IN-2, a presumed small molecule
inhibitor of the G protein-coupled receptor 183 (GPR183). The content herein offers procedural
guidance to ensure safe handling, storage, and disposal.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper personal protective equipment and engineering controls are paramount to minimize
exposure and ensure a safe laboratory environment.
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Control Type

Recommendation

Rationale

Engineering Controls

Fume Hood

All handling of Gpr183-IN-2
powder and initial solution
preparation should be
conducted in a certified

chemical fume hood.

To prevent inhalation of

aerosols or fine powders.

Ventilated Area

Subsequent dilutions and use
in assays can be performed in
a well-ventilated laboratory

area.

To minimize exposure to
volatile components of the

solvent.

Personal Protective Equipment

Eye Protection

ANSI-approved safety glasses
with side shields or chemical
splash goggles should be worn
at all times.[1][2]

To protect eyes from splashes

of the chemical or solvents.

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn
when handling the compound
or its solutions. Gloves should
be inspected before use and

changed frequently.

To prevent skin contact and

absorption.

Body Protection

A standard laboratory coat

must be worn.[2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if work
is conducted in a fume hood. If
weighing outside of a hood, a
NIOSH-approved respirator

may be necessary.

To prevent inhalation of

airborne particles.

Handling and Storage Procedures
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Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and the safety of laboratory personnel.

Procedure

Guideline

Receiving and Unpacking

Inspect the package for damage upon receipt.
Unpack in a designated area, preferably within a

fume hood, while wearing appropriate PPE.

Weighing and Solution Preparation

Weigh the solid compound in a fume hood.[2]
Prepare stock solutions in the fume hood. Avoid

creating dust.

Storage

Store Gprl83-IN-2 in a tightly sealed, clearly
labeled container in a cool, dry, and well-
ventilated area, away from incompatible
materials. Follow manufacturer's

recommendations for storage temperature.

Spill Management

In case of a spill, evacuate the area if
necessary. For small spills, absorb with an inert
material (e.g., vermiculite, sand), collect in a
sealed container, and dispose of as hazardous
waste. For large spills, contact your institution's
EHS.

Disposal Plan

Proper disposal of Gpr183-IN-2 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in
accordance with local, state, and federal
regulations. Do not discard down the drain or in
the regular trash.[1][3]

Contaminated Labware (e.qg., pipette tips, tubes)

Collect in a designated, labeled hazardous

waste container.

Liquid Waste (e.g., solutions containing Gpr183-
IN-2)

Collect in a sealed, labeled, and chemically
compatible hazardous waste container.[4][5] Do

not mix with incompatible waste streams.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Dispose of as solid hazardous waste in a

designated container.

Experimental Protocols and Signaling Pathway
General Experimental Workflow

The following diagram outlines a typical workflow for utilizing a chemical inhibitor like Gpr183-

IN-2 in a laboratory setting, from reception to disposal.
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General Laboratory Workflow for Gpr183-IN-2
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Caption: General laboratory workflow for handling Gpr183-IN-2.
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GPR183 Signaling Pathway

GPR183, also known as Epstein-Barr virus-induced gene 2 (EBI2), is a G protein-coupled
receptor that plays a role in immune cell migration.[6][7] Its primary endogenous ligands are
oxysterols, such as 7a,25-dihydroxycholesterol (7a,25-OHC).[8] The binding of an agonist to
GPR183 initiates a downstream signaling cascade through G proteins, typically of the Gi family.

[9]

The following diagram illustrates the simplified GPR183 signaling pathway.

Simplified GPR183 Signaling Pathway
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Caption: Simplified GPR183 (EBI2) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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